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Compound of Interest

Compound Name: (4Z)-Lachnophyllum Lactone

Cat. No.: B157399 Get Quote

(4Z)-Lachnophyllum Lactone (LAC), a naturally occurring acetylenic furanone, has garnered

attention as a potential bioherbicide.[1][2][3] Understanding its ecotoxicological profile is

paramount for ensuring its environmental safety. This guide provides a comparative analysis of

the ecotoxicological impact of (4Z)-Lachnophyllum Lactone against another natural

bioherbicidal candidate, (4Z,8Z)-Matricaria Lactone (MAT), with supporting experimental data

and detailed methodologies.[1][2][4]

Comparative Ecotoxicity Data
The ecotoxicological effects of (4Z)-Lachnophyllum Lactone (LAC) and (4Z,8Z)-Matricaria

Lactone (MAT) have been evaluated across a range of aquatic and terrestrial model organisms.

The following tables summarize the key findings from these comparative studies.

Table 1: Comparative Acute Toxicity of LAC and MAT on Aquatic Organisms
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Organism Endpoint

(4Z)-
Lachnophyllum
Lactone (LAC) (mg
L⁻¹)

(4Z,8Z)-Matricaria
Lactone (MAT) (mg
L⁻¹)

Aliivibrio fischeri

(Bacteria)
EC₁₀ 0.524 0.063

EC₅₀ 8.078 0.642

Raphidocelis

subcapitata (Algae)
EC₁₀ 0.304

3.417 (Hormetic

effect)

EC₅₀ 9.880 4.520

Daphnia magna

(Crustacean)
EC₅₀ (48h) 1.728 2.239

EC₁₀: Effective concentration causing a 10% effect; EC₅₀: Effective concentration causing a

50% effect. Data sourced from[1][2][4].

Table 2: Comparative Toxicity of LAC and MAT on Terrestrial Organisms

Organism Endpoint

(4Z)-
Lachnophyllum
Lactone (LAC) (mg
L⁻¹)

(4Z,8Z)-Matricaria
Lactone (MAT) (mg
L⁻¹)

Lepidium sativum

(Plant)
EC₁₀ (Shoot Length) 70.87 38.48

EC₅₀ (Shoot Length) 85.89 82.30

Caenorhabditis

elegans (Nematode)
Mortality No mortality observed No mortality observed

EC₁₀: Effective concentration causing a 10% effect; EC₅₀: Effective concentration causing a

50% effect. Data sourced from[1][2][4].
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Table 3: Degradation Profile of LAC and MAT

Compound Degradation after 24 hours Degradation after 16 days

(4Z)-Lachnophyllum Lactone

(LAC)
8.5% 67%

(4Z,8Z)-Matricaria Lactone

(MAT)
90% >98%

Data sourced from[1][2][4].

Interpretation of Comparative Data
The data reveals distinct ecotoxicological profiles for LAC and MAT. MAT exhibits significantly

higher acute toxicity to the bacterium Aliivibrio fischeri compared to LAC.[1][2][4] Conversely,

LAC shows a greater inhibitory effect on the growth of the algae Raphidocelis subcapitata at

lower concentrations, while MAT displays a hormetic effect, promoting slight growth at certain

concentrations.[1][2][4] For the crustacean Daphnia magna, both compounds cause

immobilization, with LAC demonstrating slightly higher delayed toxicity.[1][2][4] In terrestrial

systems, both compounds affected the shoot length of Lepidium sativum, with MAT being

slightly more potent.[1][2][4] Notably, neither compound induced mortality in the nematode

Caenorhabditis elegans, suggesting lower toxicity to this soil organism.[1][2][4]

A crucial point of comparison is their stability. MAT degrades rapidly in the environment, which

could mitigate its higher acute toxicity to some organisms.[1][2][4] LAC is more stable,

indicating a more persistent presence in the environment.[1][2][4]

Experimental Protocols
The following are detailed methodologies for the key ecotoxicological experiments cited in this

guide.

1. Aquatic Toxicity Testing

Aliivibrio fischeri Acute Toxicity Test: This test is based on the inhibition of bioluminescence

of the marine bacterium A. fischeri. The test was performed following the ISO 11348-3
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standard. The bacteria were exposed to a series of concentrations of LAC and MAT. The

light output was measured after a 30-minute incubation period at 15°C. The percentage of

luminescence inhibition relative to a control group was calculated and used to determine the

EC₁₀ and EC₅₀ values.

Raphidocelis subcapitata Growth Inhibition Test: This test, following OECD Guideline 201,

assesses the effect of the compounds on the growth of a freshwater green alga. Algal

cultures were exposed to various concentrations of LAC and MAT over 72 hours under

continuous light and controlled temperature (21-24°C). The algal growth was determined by

measuring the cell density. The percentage of growth inhibition compared to a control was

used to calculate the EC₁₀ and EC₅₀ values.

Daphnia magna Immobilization Test: This acute toxicity test is conducted according to OECD

Guideline 202. Neonate daphnids (<24 hours old) were exposed to a range of concentrations

of LAC and MAT for 48 hours. The number of immobilized daphnids was recorded at 24 and

48 hours. Immobilization is defined as the inability to swim within 15 seconds after gentle

agitation. The EC₅₀ value represents the concentration at which 50% of the daphnids are

immobilized.

2. Terrestrial Toxicity Testing

Lepidium sativum (Garden Cress) Seed Germination and Root Growth Test: This

phytotoxicity test is based on OECD Guideline 208. Seeds of L. sativum were placed on filter

paper soaked with different concentrations of LAC and MAT in petri dishes. The dishes were

incubated in the dark at a controlled temperature for a specified period. The germination

percentage and the length of the roots and shoots were measured. The inhibition of root and

shoot elongation relative to a control was used to determine the EC₁₀ and EC₅₀ values.

Caenorhabditis elegans Acute Toxicity Test: This test assesses the toxicity to a common soil

nematode. The test was performed based on ISO 10872. A population of synchronized adult

nematodes was exposed to different concentrations of LAC and MAT in a liquid medium or

on agar plates. After a 24-hour exposure period, the number of dead nematodes was

counted. Mortality was the endpoint used to assess toxicity.
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To better understand the workflow and the potential environmental impact, the following

diagrams have been generated.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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